Cas no 1220036-33-8 (2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride)

• Product Name: 2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride
• CAS No: 1220036-33-8
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 1071590
• PubChem ID: 53408981
• Update Time: 2025-05-27

2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride
• 2-amino-1-(azepan-1-yl)ethanonehydrochloride
• 2-amino-1-(azepan-1-yl)ethanone;hydrochloride
• 1220036-33-8
• 2-amino-1-(azepan-1-yl)ethanone hydrochloride
• AKOS015847539

• MDL： MFCD13561981
• Inchi： 1S/C8H16N2O.ClH/c9-7-8(11)10-5-3-1-2-4-6-10;/h1-7,9H2;1H
• InChI Key： AUPACLVOBOPPFD-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)N1CCCCCC1

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride

Comprehensive Overview of 2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride (CAS No. 1220036-33-8)

2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride (CAS No. 1220036-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azepane ring structure and amino ketone functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₈H₁₇ClN₂O, and hydrochloride salt form enhance its solubility and stability, making it particularly valuable in drug discovery and development.

In recent years, the demand for 2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride has surged due to its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies. Researchers are particularly interested in its role as a building block for designing novel neuroactive agents, given its structural similarity to pharmacologically active amines. The compound's azepanyl moiety is a key feature, as it mimics cyclic amines found in many FDA-approved drugs, enabling targeted interactions with biological receptors.

One of the most frequently asked questions about CAS No. 1220036-33-8 revolves around its synthetic pathways and purity standards. High-purity grades (>98%) are often required for preclinical studies, emphasizing the need for advanced chromatographic purification techniques. Additionally, its storage conditions (typically 2–8°C under inert atmosphere) and handling protocols are critical to maintain its integrity, a topic widely discussed in research forums and patent literature.

The compound's relevance extends to computational chemistry and molecular docking simulations, where its 3D conformational flexibility is exploited to predict binding affinities. This aligns with the growing trend of AI-driven drug design, a hotspot in modern pharmacology. Notably, 2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride has been cited in studies exploring G-protein-coupled receptors (GPCRs), a class of targets implicated in diseases like Parkinson's and depression.

From an industrial perspective, suppliers of 1220036-33-8 emphasize its scalable synthesis and regulatory compliance. The compound is often listed under non-hazardous classifications, simplifying logistics for global procurement. However, users frequently search for MSDS documentation and analytical data (e.g., NMR, HPLC) to ensure batch-to-batch consistency, reflecting the stringent quality expectations in contract research organizations (CROs).

Emerging applications include its use in peptide modification and bioconjugation, where the primary amine group facilitates covalent linkages to biomolecules. This has spurred interest in proteomics and diagnostic reagent development, particularly for fluorescence labeling techniques. Such multidisciplinary utility underscores why 2-Amino-1-(1-azepanyl)-1-ethanone hydrochloride remains a focal point in both academic and industrial settings.

In summary, CAS No. 1220036-33-8 represents a critical tool for advancing medicinal chemistry and life sciences. Its structural elegance, coupled with broad applicability, positions it at the intersection of innovation and practicality. As research continues to uncover new roles for this compound, its prominence in high-impact journals and patent filings is expected to grow, further solidifying its status as a research staple.